Cas no 84-48-0 (2-Anthraquinonesulfonic acid)

• Product Name: 2-Anthraquinonesulfonic acid
• CAS No: 84-48-0
• MF: C₁₄H₈O₅S
• MW: 288.275322914124
• CID: 34313
• PubChem ID: 8552
• Update Time: 2025-04-18

2-Anthraquinonesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Anthraquinonesulfonic acid
• 9,10-Anthraquinone-2-sulfonic acid
• 9,10-dioxoanthracene-2-sulfonic acid
• 2-anthraquinonesulphonic acid
• 2-Sulfoanthraquinone
• 9,10-anthraquinone-2-monosulfonic acid
• 9,10-Anthraquinone-2-sulfonate
• 9,10-dioxo-2-anthracenesulfonic acid
• 9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid
• Anthraquinone 2-sulfonate
• Anthraquinone-2-sulfonic acid
• anthraquinone-2-sulphonate
• anthraquinone-2-sulphonic acid
• 2-Anthracenesulfonicacid, 9,10-dihydro-9,10-dioxo-
• AQN
• NSC-229389
• CHEMBL3305895
• FT-0714507
• 9,10-DIOXO-9,10-DIHYDRO-2-ANTHRACENESULFONIC ACID
• Anthraquinone-2-sulfonate
• STL426774
• 84-48-0
• MMNWSHJJPDXKCH-UHFFFAOYSA-N
• NSC229389
• AMY14437
• 2-Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo-
• 9,10-Dihydro-9,10-dioxo-2-anthracenesulfonic acid
• BBL034688
• beta-Sulfoanthraquinone
• UNII-C0S001C4YJ
• A840806
• C0S001C4YJ
• EINECS 201-532-8
• DTXSID6045030
• NSC 229389
• 9,10-Dioxoanthracene-2-sulphonic acid
• SCHEMBL426122
• 9,10-dioxoanthracen-2-sulfonsyre
• VS-12638
• 9,10-bis(oxidanylidene)anthracene-2-sulfonic acid
• AKOS015965060
• W-109304
• Q27275022
• .beta.-Sulfoanthraquinone
• NS00007874
• 9,10-Anthraquinone-2-sulfonicacid

• Inchi： 1S/C14H8O5S/c15-13-9-3-1-2-4-10(9)14(16)12-7-8(20(17,18)19)5-6-11(12)13/h1-7H,(H,17,18,19)
• InChI Key： MMNWSHJJPDXKCH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 288.00900
• Monoisotopic Mass: 288.009244
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 96.9

Experimental Properties

• Color/Form: Yellow foliar crystals.
• Density: 1.585
• Refractive Index: 1.686
• PSA: 96.89000
• LogP: 2.78950
• Solubility: Soluble in water and ethanol, insoluble in diethyl ether. The aqueous solution will precipitate in the presence of concentrated hydrochloric acid

2-Anthraquinonesulfonic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)